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Compound of Interest

Compound Name: Efaproxiral-d6
CAS No.: 1246815-16-6
Cat. No.: B587871
Get Quote
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Executive Summary & Immediate Directives

Efaproxiral-d6 (CAS: 1246815-16-6) is a stable isotope-labeled internal standard used
primarily in LC-MS/MS quantification of the radiation sensitizer Efaproxiral (RSR13).[1][2]

CRITICAL SAFETY DISTINCTION: While labeled as an "isotope," this compound contains
Deuterium ("2H), which is a stable, non-radioactive isotope.

+ DO NOT dispose of this material in radioactive waste streams.[2]
¢ DO NOT flush down laboratory drains (sewer).[1][2]

e DO treat as High-Hazard Pharmaceutical/Chemical Waste intended for high-temperature
incineration.[1][2]

Material Intelligence & Hazard Characterization

To ensure safe handling, one must understand the physicochemical nature of the material
beyond its safety data sheet (SDS).
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Chemical Profile

Efaproxiral acts as an allosteric modifier of hemoglobin, decreasing oxygen-binding affinity to
enhance tissue oxygenation.[2][3][4][5] The deuterated form (-d6) retains these biological
properties while serving as a mass spectrometric reference.[1][2]

Property Data Operational Implication
2-[4-[2-[(3,5-
. ) dimethylphenyl)amino]-2-
Chemical Name Efaproxiral-d6
oxoethyl]phenoxy]-2-
methylpropanoic acid-d6
Use for waste manifesting and
CAS Number 1246815-16-6 ) )
inventory tracking.[1][2][6]
) Bioactive pharmacophore;
Parent Compound Efaproxiral (RSR13) ] )
aquatic toxin.[1][2]
NO Geiger counter or shielding
Isotope Type Stable ("2H) )
required.[1][2]
- Waste will likely be organic
Solubility DMSO, Methanol
solvent-based.[1][2]
] o ] -~ High toxicity risk to aquatic life
Bioactivity Hemoglobin Modifier

if leached.[2][7]

The "Why" Behind the Protocol (Causality)

» Aquatic Toxicity: The parent compound is toxic to aquatic invertebrates.[2][7] Standard
wastewater treatment plants (WWTP) do not effectively degrade complex phenyl-propanoic
acid derivatives.[1][2] Therefore, drain disposal is strictly prohibited.

e Analytical Cross-Contamination: As a "sticky" hydrophobic compound, Efaproxiral-d6
residues can adhere to plumbing and glassware, creating "memory effects" in sensitive LC-
MS instruments.[1] Therefore, glass decontamination is a data integrity requirement, not just
a safety rule.
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e Bioaccumulation: Incineration is the only method that guarantees the destruction of the
pharmacophore, preventing environmental bioaccumulation.[2]

Detailed Disposal Protocols
Scenario A: Neat Solid Waste (Expired or Spilled)

Applicability: Expired vials, spilled powder, or weighing boat residues.

e Segregation: Isolate the solid material.[2] Do not mix with oxidizers (peroxides, nitrates) as
the aniline moiety can react vigorously.

» Containerization: Transfer material into a High-Density Polyethylene (HDPE) or amber glass
jar.

o Labeling: Affix a hazardous waste label.
o Primary Constituent:[5][8][9][10][11] Efaproxiral-d6.
o Hazard Class: Toxic, Irritant.[2][7]
o Note: "Non-Radioactive Stable Isotope."[2]

o Disposal Path: Route to High-Temperature Incineration via a licensed chemical waste
contractor.[1][2]

Scenario B: Liquid Waste (LC-MS Effluent & Stock
Solutions)

Applicability: HPLC waste lines, leftover stock solutions in DMSO/Methanol.[1]

o Solvent Compatibility: Ensure the waste container is compatible with the solvent matrix
(usually Methanol or Acetonitrile).[2]

o Segregation: Collect in the "Halogenated" or "Non-Halogenated" organic solvent stream
depending on your mobile phase. Efaproxiral-d6 itself is non-halogenated, but if your LC
method uses Chloroform or Dichloromethane, it must go to Halogenated waste.[2]
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e Volume Management: Do not overfill containers (>90%). Thermal expansion of solvents can
cause rupture.[2]

» Disposal Path: Fuel Blending or Incineration.[2]

Scenario C: Glassware Decontamination (The Triple
Rinse)

Applicability: Vials, volumetric flasks, and syringes.

» Solvent Rinse: Rinse glassware 3x with a solvent in which the compound is highly soluble
(Methanol or DMSO).[2]

o Action: Collect these rinses into the Liquid Waste container (Scenario B).
o Water Rinse: Rinse 1x with Deionized Water.
o Final Disposition:

o If the glass is visibly clean: Dispose of as "Decontaminated Glass Waste" (Sharps bin or
glass trash).[2]

o If residue remains: Dispose of the entire vessel as Solid Hazardous Waste.[2]

Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of Efaproxiral-d6,
ensuring compliance and safety.
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Waste Generation:
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Figure 1: Decision matrix for Efaproxiral-d6é waste streams. Note the convergence on
incineration for all chemical residues.
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Regulatory Compliance & Classification

While Efaproxiral is not explicitly listed on the EPA RCRA "P" or "U" lists, it must be
characterized by the generator.[2]

 RCRA Status: Treat as Hazardous Waste based on toxicity characteristic and industry best
practices for antineoplastic/bioactive agents.[2]

 EPA Waste Code Suggestion: If not characteristic (ignitable/corrosive), use D001 (if in
ignitable solvent) or classify as Non-RCRA Regulated Hazardous Waste (state-dependent),
but manage as hazardous to prevent environmental release.[1]

o DEA Status: Not a controlled substance.[2]

o WADA Status: Prohibited Method (M1) — Manipulation of blood components.[2] Possession
is legal for research; use in athletes is banned.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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